4-ethoxy-N-[phenyl(3-pyridinyl)methyl]benzamide

• IUPAC Name: 4-ethoxy-N-[phenyl(pyridin-3-yl)methyl]benzamide
• InChI: InChI=1S/C21H20N2O2/c1-2-25-19-12-10-17(11-13-19)21(24)23-20(16-7-4-3-5-8-16)18-9-6-14-22-15-18/h3-15,20H,2H2,1H3,(H,23,24)
• InChI Key: QVDGOZRFDWLYII-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC(C2=CC=CC=C2)C3=CN=CC=C3
• Molecular Formula: C21H20N2O2
• Molecular Weight: 332.4 g/mol

Description

4-ethoxy-N-[phenyl(3-pyridinyl)methyl]benzamide, also known as EPM-01, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. EPM-01 belongs to the class of benzamide derivatives, which have been studied for their ability to interact with various biological targets.

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit enzymes such as histone deacetylase . Histone deacetylases play a crucial role in regulating gene expression by removing acetyl groups from histones, leading to a condensed and transcriptionally silenced chromatin structure.

Mode of Action

Based on the structure and known actions of similar compounds, it may interact with its target enzyme through hydrogen bonds, hydrophobic interactions, and π-π interactions . This interaction could potentially inhibit the enzyme’s activity, leading to changes in cellular processes.

Biochemical Pathways

If it acts as a histone deacetylase inhibitor like similar compounds , it could affect gene expression and subsequently influence various cellular pathways.

Pharmacokinetics

Similar compounds have shown dose- and time-dependent pharmacokinetics . The biotransformation of these compounds is dependent on CYP3A and results in the formation of two primary metabolites .

Result of Action

If it acts as a histone deacetylase inhibitor like similar compounds , it could lead to changes in gene expression, potentially resulting in decreased multiplication of certain cells and suppression of some tumors .

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The potential uses and future directions for research on this compound would depend on its exact structure and properties. It could potentially be of interest in various fields, including organic synthesis and medicinal chemistry.

Biochemical Analysis

Biochemical Properties

Similar compounds have been shown to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions can vary, but they often involve the formation of non-covalent bonds, such as hydrogen bonds and van der Waals interactions .

Cellular Effects

Similar compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is likely that this compound exerts its effects at the molecular level through binding interactions with biomolecules, potential inhibition or activation of enzymes, and changes in gene expression .

Temporal Effects in Laboratory Settings

Future studies should investigate the stability, degradation, and long-term effects of this compound on cellular function in in vitro or in vivo studies .

Dosage Effects in Animal Models

The effects of different dosages of 4-ethoxy-N-[phenyl(pyridin-3-yl)methyl]benzamide in animal models have not been reported. Future studies should investigate any threshold effects, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

Future studies should investigate the enzymes or cofactors that this compound interacts with, as well as any effects on metabolic flux or metabolite levels .

Transport and Distribution

Future studies should investigate any transporters or binding proteins that this compound interacts with, as well as any effects on its localization or accumulation .

Subcellular Localization

Future studies should investigate any targeting signals or post-translational modifications that direct this compound to specific compartments or organelles .